Cas no 400823-29-2 (Ethyl 2-({3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolylcarbonyl}amino)acetate)

• Product Name: Ethyl 2-({3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolylcarbonyl}amino)acetate
• CAS No: 400823-29-2
• CID: 3028048
• Update Time: 2025-06-11

Ethyl 2-({3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolylcarbonyl}amino)acetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(([3-(2-CHLORO-6-FLUOROPHENYL)-5-METHYL-4-ISOXAZOLYL]CARBONYL)AMINO)ACETATE
• Ethyl 2-({3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolylcarbonyl}amino)acetate

Additional information on Ethyl 2-({3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolylcarbonyl}amino)acetate

Comprehensive Overview of Ethyl 2-({3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolylcarbonyl}amino)acetate (CAS No. 400823-29-2)

Ethyl 2-({3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolylcarbonyl}amino)acetate (CAS No. 400823-29-2) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative features a unique isoxazole core, which is often explored for its bioactive properties. The compound's structure includes a 2-chloro-6-fluorophenyl group, enhancing its potential for targeted interactions in molecular design. Researchers are increasingly interested in such heterocyclic compounds due to their versatility in drug discovery and material science.

In recent years, the demand for fluorinated compounds like Ethyl 2-({3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolylcarbonyl}amino)acetate has surged, driven by their stability and bioactivity. Fluorination is a hot topic in medicinal chemistry, as it often improves pharmacokinetic properties. The chloro-fluoro substitution pattern in this compound aligns with trends in fragment-based drug design, a method gaining traction for optimizing lead compounds. Additionally, the isoxazole ring is a key motif in crop protection agents, making this compound relevant to sustainable agriculture innovations.

The synthesis of CAS No. 400823-29-2 involves multi-step organic reactions, including amide coupling and esterification. These processes are critical for achieving high purity, a common concern among industrial users. Analytical techniques like HPLC and NMR are essential for quality control, addressing frequent queries about compound characterization. The compound's molecular weight (322.75 g/mol) and logP values are also frequently searched, reflecting its relevance in ADME studies (Absorption, Distribution, Metabolism, Excretion).

From an environmental perspective, the biodegradability of such aromatic esters is under scrutiny. Regulatory bodies emphasize green chemistry principles, prompting researchers to explore eco-friendly derivatives. This aligns with searches for "sustainable synthetic routes" and "benign solvents" in peer-reviewed literature. The compound's potential as a building block for bioconjugates further connects it to cutting-edge fields like targeted drug delivery.

In summary, Ethyl 2-({3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolylcarbonyl}amino)acetate exemplifies the intersection of medicinal chemistry and material innovation. Its structural features cater to trending research areas, from fluorine chemistry to heterocyclic scaffolds. As synthetic methodologies advance, this compound may unlock new possibilities in precision medicine and agrochemical development, answering growing market demands for efficient and sustainable solutions.